Cas no 2172622-34-1 (4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylphenylformamido}but-2-enoic acid)

• Product Name: 4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylphenylformamido}but-2-enoic acid
• CAS No: 2172622-34-1
• MF: C₂₇H₂₄N₂O₅
• MW: 456.489867210388
• CID: 6568554
• PubChem ID: 165516179
• Update Time: 2025-07-24

4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylphenylformamido}but-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylphenylformamido}but-2-enoic acid
• EN300-1508680
• 2172622-34-1
• 4-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylphenyl]formamido}but-2-enoic acid

• Inchi： 1S/C27H24N2O5/c1-17-12-13-18(26(32)28-14-6-11-25(30)31)15-24(17)29-27(33)34-16-23-21-9-4-2-7-19(21)20-8-3-5-10-22(20)23/h2-13,15,23H,14,16H2,1H3,(H,28,32)(H,29,33)(H,30,31)/b11-6+
• InChI Key： OBIYENJQMWWWNK-IZZDOVSWSA-N
• SMILES： O(C(NC1C=C(C(NC/C=C/C(=O)O)=O)C=CC=1C)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 456.16852187g/mol
• Monoisotopic Mass: 456.16852187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 746
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 105Ų

Additional information on 4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylphenylformamido}but-2-enoic acid

Comprehensive Overview of 4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylphenylformamido}but-2-enoic acid (CAS No. 2172622-34-1)

In the rapidly evolving field of organic chemistry and pharmaceutical research, 4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylphenylformamido}but-2-enoic acid (CAS No. 2172622-34-1) has garnered significant attention due to its unique structural properties and potential applications. This compound, often abbreviated as Fmoc-protected amino acid derivative, is a critical intermediate in peptide synthesis and drug development. Its Fmoc (9-fluorenylmethoxycarbonyl) protecting group is widely recognized for its stability and ease of removal under mild conditions, making it indispensable in solid-phase peptide synthesis (SPPS). Researchers and pharmaceutical companies are increasingly exploring its utility in designing novel therapeutics, particularly in targeted drug delivery and bioconjugation.

The molecular structure of 4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylphenylformamido}but-2-enoic acid features a conjugated but-2-enoic acid moiety, which enhances its reactivity in Michael addition reactions and other click chemistry applications. This property aligns with the growing demand for bioorthogonal chemistry tools in live-cell imaging and diagnostics. Recent studies highlight its role in developing fluorescent probes and biomarkers, addressing key challenges in early disease detection. Additionally, its 4-methylphenyl group contributes to improved lipophilicity, a trait highly sought after in CNS drug design.

From an industrial perspective, the scalability of synthesizing CAS No. 2172622-34-1 has become a focal point. Innovations in green chemistry and catalytic processes have optimized its production, reducing environmental impact—a topic resonating with global sustainability goals. Furthermore, its compatibility with automated peptide synthesizers has streamlined workflows in biotech labs, answering the industry’s call for efficiency. As interest in personalized medicine surges, this compound’s adaptability in creating tailored peptide therapeutics positions it as a cornerstone of modern pharmacotherapy.

Another area of exploration is the compound’s potential in material science. Its ability to form stable amide bonds has inspired research into self-assembling nanomaterials and hydrogels, which are pivotal in tissue engineering. The Fmoc group also enables precise control over molecular architecture, a feature leveraged in designing smart drug carriers. These advancements address frequently searched queries like “peptide-based biomaterials” and “Fmoc chemistry applications,” reflecting its interdisciplinary relevance.

Quality control and analytical characterization of 4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylphenylformamido}but-2-enoic acid are paramount. Techniques such as HPLC, mass spectrometry, and NMR spectroscopy ensure batch consistency, a concern frequently raised in online forums. Regulatory compliance, particularly for GMP-grade batches, further underscores its importance in clinical-stage research. As the scientific community prioritizes reproducibility, this compound’s well-documented synthesis protocols serve as a benchmark.

In summary, CAS No. 2172622-34-1 exemplifies the synergy between synthetic chemistry and cutting-edge applications. Its versatility spans from peptide drugs to nanotechnology, addressing trending topics like sustainable synthesis and precision medicine. With ongoing research unlocking new functionalities, this compound is poised to remain at the forefront of scientific innovation.